Cas no 1217679-66-7 ((2s)-2-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanedioic Acid)

(2s)-2-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanedioic Acid structure
1217679-66-7 structure
Product Name:(2s)-2-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanedioic Acid
CAS No:1217679-66-7
MF:C10H17NO6
MW:247.24508357048
CID:1212924
PubChem ID:40429707
Update Time:2025-04-20

(2s)-2-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanedioic Acid Chemical and Physical Properties

Names and Identifiers

    • (2S)-2-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanedioic acid
    • BOC-A-METHYL-L-ASP
    • CTK7G8843
    • AB12251
    • AG-B-16842
    • BOC-(S)-2-AMINO-2-METHYLPROPANEDIOIC ACID
    • (2S)-2-[(tert-butoxycarbonyl)amino]-2-methylbutanedioic acid
    • (2S)-2-[(TERT-BUTOXYCARBONYL)AMINO]-2-METHYLSUCCINIC ACID
    • Boc-alpha-methyl-L-aspartic acid
    • Boc-
    • (2S)-2-{[(tert-butoxy)carbonyl]amino}-2-methylbutanedioic acid
    • (S)-2-(tert-butoxycarbonylamino)-2-methylsuccinic acid
    • 1217679-66-7
    • (S)-2-((tert-Butoxycarbonyl)amino)-2-methylsuccinic acid
    • BOC-ALPHA-METHYL-L-ASP
    • SCHEMBL16394247
    • A inverted exclamation mark-methyl-L-Asp
    • AKOS015836574
    • (2s)-2-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanedioic Acid
    • MDL: MFCD02682501
    • Inchi: 1S/C10H17NO6/c1-9(2,3)17-8(16)11-10(4,7(14)15)5-6(12)13/h5H2,1-4H3,(H,11,16)(H,12,13)(H,14,15)/t10-/m0/s1
    • InChI Key: WMDCRWFYQLYYCO-JTQLQIEISA-N
    • SMILES: O(C(N[C@@](C(=O)O)(C)CC(=O)O)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 247.10558726g/mol
  • Monoisotopic Mass: 247.10558726g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7
  • Complexity: 332
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 113Ų

(2s)-2-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanedioic Acid Security Information

  • HazardClass:IRRITANT
Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.